Cas no 39658-18-9 (1H-Pyrazole-5-carbonyl chloride, 3-methyl-4-nitro-1-propyl-)

• Product Name: 1H-Pyrazole-5-carbonyl chloride, 3-methyl-4-nitro-1-propyl-
• CAS No: 39658-18-9
• MF: C₈H₁₀ClN₃O₃
• MW: 231.636300563812
• CID: 1510315
• PubChem ID: 20447542
• Update Time: 2025-04-21

1H-Pyrazole-5-carbonyl chloride, 3-methyl-4-nitro-1-propyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carbonyl chloride, 3-methyl-4-nitro-1-propyl-
• SCHEMBL10918194
• 3-Methyl-4-nitro-1-propyl-1H-pyrazole-5-carbonyl chloride
• OWMIBOBSZYIGPL-UHFFFAOYSA-N
• DTXSID801196995
• 3-methyl-4-nitro-1-n-propyl-pyrazole-5-carbonyl chloride
• 39658-18-9

• Inchi： 1S/C8H10ClN3O3/c1-3-4-11-7(8(9)13)6(12(14)15)5(2)10-11/h3-4H2,1-2H3
• InChI Key： OWMIBOBSZYIGPL-UHFFFAOYSA-N
• SMILES： ClC(C1=C(C(C)=NN1CCC)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 231.0412
• Monoisotopic Mass: 231.0410689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 80.7Ų

Experimental Properties

• PSA: 78.03